What exactly is 3-hexanone?
3Hexanone (ethyl propyl ketone) is an organic compound having its formula C6H12O.3-Hexanone is an opaque, light yellow, colourless liquid. Also called 3-oxohexane or hexan-3-one, it is part of the organic compound class called ketones. It is a hexane dialkyl-ketone in which an OXO group has replaced both methylene protons in position 3. Ketones with alpha hydrogen or two molecules undergo keto-enol automerization, with the tautomer being an idol. 3-Hexanone is a highly hydrophobic molecule. It is virtually insoluble in water and largely neutral. 3-Hexanone is an ether as well as a grape-like substance. Outside humans, the compound has also been identified but not quantified in food items, including pepper (capsicum), Oregon yampahs (Oregon), cinnamons, cloudberries and cardamoms. It plays a role as a urinary metabolite for humans, a xenobiotic metabolite for humans as an insect repellent and a plant metabolite, and a xenobiotic bacterial metabolite. It comes from a hydride of Hexane.
The use of 3-hexanone
3-hexanone is a ketone used as a solvent and as a chemical intermediate. It is also the product of the Grignard reaction of propyl magnesium bromide with propionitrile.3-Hexanone, a volatile dialkyl ketone, is a well-known flavour and aroma ingredient in food and beverage products.
3-Hexanone is reported to be a volatile organic compound (VOCs) found in the pandan leaves as well as strawberry and acerola fruits.
Biochemical effects of 3-hexanone
3-hexanone elicits strong innate attraction in rodents. 3-Hexanone has anti-germinative activity against Clostridium Botulinum spores and cells. It also has potent anti-microbial properties.
3-Hexanone
CAS No.: 589-38-8
Cat. No.: VC21206527
Molecular Formula: C6H12O
Molecular Weight: 100.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | What exactly is 3-hexanone?3Hexanone (ethyl propyl ketone) is an organic compound having its formula C6H12O.3-Hexanone is an opaque, light yellow, colourless liquid. Also called 3-oxohexane or hexan-3-one, it is part of the organic compound class called ketones. It is a hexane dialkyl-ketone in which an OXO group has replaced both methylene protons in position 3. Ketones with alpha hydrogen or two molecules undergo keto-enol automerization, with the tautomer being an idol. 3-Hexanone is a highly hydrophobic molecule. It is virtually insoluble in water and largely neutral. 3-Hexanone is an ether as well as a grape-like substance. Outside humans, the compound has also been identified but not quantified in food items, including pepper (capsicum), Oregon yampahs (Oregon), cinnamons, cloudberries and cardamoms. It plays a role as a urinary metabolite for humans, a xenobiotic metabolite for humans as an insect repellent and a plant metabolite, and a xenobiotic bacterial metabolite. It comes from a hydride of Hexane. The use of 3-hexanone3-hexanone is a ketone used as a solvent and as a chemical intermediate. It is also the product of the Grignard reaction of propyl magnesium bromide with propionitrile.3-Hexanone, a volatile dialkyl ketone, is a well-known flavour and aroma ingredient in food and beverage products. 3-Hexanone is reported to be a volatile organic compound (VOCs) found in the pandan leaves as well as strawberry and acerola fruits. Biochemical effects of 3-hexanone3-hexanone elicits strong innate attraction in rodents. 3-Hexanone has anti-germinative activity against Clostridium Botulinum spores and cells. It also has potent anti-microbial properties. |
|---|---|
| CAS No. | 589-38-8 |
| Molecular Formula | C6H12O |
| Molecular Weight | 100.16 g/mol |
| IUPAC Name | hexan-3-one |
| Standard InChI | InChI=1S/C6H12O/c1-3-5-6(7)4-2/h3-5H2,1-2H3 |
| Standard InChI Key | PFCHFHIRKBAQGU-UHFFFAOYSA-N |
| SMILES | CCCC(=O)CC |
| Canonical SMILES | CCCC(=O)CC |
| Boiling Point | 123.5 °C |
| Melting Point | -55.5 °C -55.5°C |
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